Cas no 2172072-27-2 (4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one
• CAS No: 2172072-27-2
• MF: C₁₀H₆Br₂O₃
• MW: 333.960841655731
• CID: 6440672
• PubChem ID: 165590092
• Update Time: 2025-10-28

4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one
• 2172072-27-2
• EN300-1613386

• Inchi： 1S/C10H6Br2O3/c11-5-8-9(15-10(13)14-8)6-1-3-7(12)4-2-6/h1-4H,5H2
• InChI Key： YKROBABAEFQGQU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C2C=CC(=CC=2)Br)OC(=O)O1

Computed Properties

• Exact Mass: 333.86632g/mol
• Monoisotopic Mass: 331.86837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one

4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172072-27-2): An Overview

4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172072-27-2) is a brominated compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of 1,3-dioxolones, which are known for their versatile reactivity and biological activity. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one is C₁₃H₁₀Br₂O₃, with a molecular weight of approximately 340.01 g/mol. The compound features a 1,3-dioxolone ring system substituted with a bromomethyl group and a 4-bromophenyl group. The presence of these bromine atoms imparts significant reactivity and functional versatility to the molecule, making it an attractive candidate for various synthetic transformations.

The synthesis of 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one has been explored through several routes. One common method involves the reaction of 4-bromobenzaldehyde with glycolic acid in the presence of a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds via a Knoevenagel condensation followed by cyclization to form the 1,3-dioxolone ring. The resulting intermediate is then brominated at the methyl position to yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions and catalysts that minimize byproduct formation.

In terms of its applications, 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one has shown promise in various areas of medicinal chemistry. One notable application is in the development of new pharmaceuticals. The brominated functionalities in this compound can serve as handles for further derivatization, allowing for the synthesis of a wide range of analogs with diverse biological activities. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one showed significant inhibition of tumor growth in both in vitro and in vivo models. Specifically, these derivatives were found to selectively target cancer cells while sparing normal cells, suggesting their potential as targeted therapies. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

Beyond its medicinal applications, 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one has also been investigated for its use in materials science. The unique electronic properties conferred by the bromine atoms make this compound suitable for applications in organic electronics and photovoltaic devices. Research in this area is still in its early stages but holds promise for developing novel materials with improved performance characteristics.

In conclusion, 4-(bromomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172072-27-2) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.